(3-Fluoro-2-methylphenyl)hydrazine hydrochloride
CAS No.: 1059626-01-5
Cat. No.: VC2634663
Molecular Formula: C7H10ClFN2
Molecular Weight: 176.62 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1059626-01-5 |
|---|---|
| Molecular Formula | C7H10ClFN2 |
| Molecular Weight | 176.62 g/mol |
| IUPAC Name | (3-fluoro-2-methylphenyl)hydrazine;hydrochloride |
| Standard InChI | InChI=1S/C7H9FN2.ClH/c1-5-6(8)3-2-4-7(5)10-9;/h2-4,10H,9H2,1H3;1H |
| Standard InChI Key | WYMVHCGKIMNMEK-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC=C1F)NN.Cl |
| Canonical SMILES | CC1=C(C=CC=C1F)NN.Cl |
Introduction
(3-Fluoro-2-methylphenyl)hydrazine hydrochloride is a chemical compound with the molecular formula C7H10ClFN2 and a molecular weight of approximately 176.62 g/mol . It is a hydrochloride salt of (3-fluoro-2-methylphenyl)hydrazine, which is a substituted phenylhydrazine derivative. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.
Synthesis and Preparation
The synthesis of (3-fluoro-2-methylphenyl)hydrazine hydrochloride typically involves the reaction of 3-fluoro-2-methylaniline with hydrazine or its derivatives, followed by acidification with hydrochloric acid to form the hydrochloride salt. Continuous flow processes, as described for similar compounds, can improve efficiency and yield .
Safety and Hazards
This compound poses several hazards, as indicated by its GHS classification:
-
H302: Harmful if swallowed.
-
H312: Harmful in contact with skin.
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.
-
H332: Harmful if inhaled.
Precautions should be taken when handling this compound, including wearing protective clothing and avoiding inhalation.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume